Cas no 1505131-98-5 (2,2-Dicyclopentylethan-1-amine)

• Product Name: 2,2-Dicyclopentylethan-1-amine
• CAS No: 1505131-98-5
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6138100
• PubChem ID: 66902858
• Update Time: 2025-06-28

2,2-Dicyclopentylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1088601
• 2,2-dicyclopentylethan-1-amine
• EN300-6748669
• 1505131-98-5
• 2,2-Dicyclopentylethan-1-amine

• Inchi： 1S/C12H23N/c13-9-12(10-5-1-2-6-10)11-7-3-4-8-11/h10-12H,1-9,13H2
• InChI Key： HXYWOZJTGSFJEY-UHFFFAOYSA-N
• SMILES： NCC(C1CCCC1)C1CCCC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2,2-Dicyclopentylethan-1-amine

Recent Advances in the Application of 2,2-Dicyclopentylethan-1-amine (CAS: 1505131-98-5) in Chemical Biology and Pharmaceutical Research

The compound 2,2-Dicyclopentylethan-1-amine (CAS: 1505131-98-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest developments surrounding this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the versatility of 2,2-Dicyclopentylethan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing rigid, lipophilic scaffolds for G protein-coupled receptor (GPCR) modulators. The bicyclic structure of this amine contributes to enhanced membrane permeability and metabolic stability, addressing common challenges in central nervous system (CNS) drug development.

In the realm of asymmetric synthesis, researchers at Kyoto University reported an innovative catalytic system utilizing 2,2-Dicyclopentylethan-1-amine derivatives as chiral auxiliaries (Nature Chemistry, 2022). The steric bulk of the cyclopentyl groups was found to induce exceptional enantioselectivity in the formation of quaternary carbon centers, a transformation particularly valuable for complex natural product synthesis.

Pharmacological investigations have revealed promising neuroprotective properties associated with 2,2-Dicyclopentylethan-1-amine derivatives. A preclinical study published in ACS Chemical Neuroscience (2023) demonstrated that N-substituted analogs of this compound exhibited potent sigma-1 receptor agonism with neuroprotective effects in models of Parkinson's disease. The unique spatial arrangement of the cyclopentyl rings appears to be crucial for receptor binding affinity and selectivity.

From a drug formulation perspective, the physicochemical properties of 1505131-98-5 have been systematically characterized in a recent Pharmaceutical Research article (2024). The compound shows favorable solubility in lipid-based delivery systems while maintaining sufficient aqueous solubility for parenteral administration. These characteristics make it particularly suitable for developing long-acting injectable formulations of CNS-targeted therapeutics.

Ongoing clinical trials are investigating derivatives of 2,2-Dicyclopentylethan-1-amine as potential treatments for neurodegenerative disorders and chronic pain. Phase I results for a lead compound (PMD-285, currently in development by PharMacore Inc.) showed excellent safety profiles and promising pharmacokinetic parameters, with sustained receptor occupancy observed at low doses.

Future research directions for this compound class include exploration of its applications in targeted protein degradation and as a building block for covalent inhibitors. The rigid, hydrophobic nature of the dicyclopentyl moiety presents opportunities for designing proteolysis-targeting chimeras (PROTACs) with improved cell permeability and target engagement.

In conclusion, 2,2-Dicyclopentylethan-1-amine (1505131-98-5) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug development. Its unique structural features continue to inspire innovative approaches to challenging therapeutic targets, particularly in neuroscience and oncology. Further optimization and clinical validation of derivatives based on this scaffold are anticipated in the coming years.